3-Azidobenzyl bromide

• IUPAC Name: 1-azido-3-(bromomethyl)benzene
• InChI: InChI=1S/C7H6BrN3/c8-5-6-2-1-3-7(4-6)10-11-9/h1-4H,5H2
• InChI Key: OLSFONZMRDMQLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N=[N+]=[N-])CBr
• Molecular Formula: C7H6BrN3
• Molecular Weight: 212.05 g/mol
• CAS RN: 92001-69-9

Description

3-Azidobenzyl bromide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is an organic azide that contains a benzyl bromide functional group, which makes it a versatile molecule for various chemical reactions.

Scientific Research Applications

Click Chemistry and Bioconjugation

The azido group in 3-Azidobenzyl bromide is a key player in click chemistry. Specifically, it participates in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, allowing efficient bioconjugation. .

Heterocycle Synthesis

Organic azides, including 3-Azidobenzyl bromide, play a crucial role in synthesizing heterocycles. For instance:

• .

Nitrene Chemistry

The azide group readily generates nitrenes upon activation. Nitrenes are highly reactive intermediates that can insert into C–H bonds, leading to new carbon–nitrogen bonds. .

Mechanism of Action

Target of Action

3-Azidobenzyl bromide is a compound that primarily targets carbonyl groups in organic compounds . The carbonyl group is a functional group composed of a carbon atom double-bonded to an oxygen atom: C=O. It is present in many organic molecules, including aldehydes and ketones, making it a significant target in organic chemistry .

Mode of Action

The compound interacts with its targets through a process known as nucleophilic transformation . In this process, 3-Azidobenzyl bromide forms phosphazides with azides and di (tert-butyl) (4- (dimethylamino)phenyl)phosphine (Amphos), enabling transformations of carbonyl groups with nucleophiles such as lithium aluminum hydride and organometallic reagents . This interaction results in the transformation of the carbonyl group, leading to the formation of new compounds .

Biochemical Pathways

The biochemical pathways affected by 3-Azidobenzyl bromide involve the transformation of azido-containing carbonyl compounds . The phosphazide formation from azides enables transformations of carbonyl groups with nucleophiles . This process affects the synthesis of various organonitrogen compounds, contributing to a broad range of research fields including synthetic organic chemistry, chemical biology, and materials chemistry .

Pharmacokinetics

The stability of the phosphazide moiety formed during its interaction with azides suggests that it may have significant stability under various conditions

Result of Action

The result of 3-Azidobenzyl bromide’s action is the transformation of azido-containing carbonyl compounds . This transformation occurs through the formation of phosphazides, enabling the reaction of carbonyl groups with various nucleophiles . This leads to the synthesis of diverse alcohols having an azido group .

Action Environment

The action of 3-Azidobenzyl bromide can be influenced by various environmental factors. For instance, the stability of the phosphazides formed during its interaction with azides can vary under different conditions . Additionally, the presence of other reactants, such as nucleophiles, can also influence the compound’s action, efficacy, and stability .